Cas no 40258-78-4 (1-Bromoethyl Acetate (~90%))

• Product Name: 1-Bromoethyl Acetate (~90%)
• CAS No: 40258-78-4
• MF: C₄H₇BrO₂
• MW: 167.001180887222
• MDL: MFCD08061392
• CID: 55188
• PubChem ID: 11137505
• Update Time: 2025-05-28

1-Bromoethyl Acetate (~90%) Chemical and Physical Properties

Names and Identifiers

• 1-Bromoethyl acetate
• 1-Acetoxyethyl bromide
• 3,4-Dihydro-7-hydroxy-2(1H)-quinolinone
• 1-(acetoxy)ethyl bromide
• Acetic acid 1-bromo-ethyl ester
• 1-acetoxy-1-ethyl bromide
• (RS)-1-Acetoxyethylbromide
• (RS) 1-acetoxyethyl bromide
• Acetic acid 1-bromoethyl ester
• Ethanol, 1-bromo-, 1-acetate
• IIASCQBFNHWZBE-UHFFFAOYSA-N
• BCP30449
• FCH858172
• VZ21308
• W6073
• 258B784
• 1-Acetoxyethyl Bromide pound>>Acetic acid 1-bromo-ethyl ester
• DTXSID10456514
• SCHEMBL230054
• FT-0663735
• AKOS006285717
• SY067153
• (RS)-1-Acetoxyethyl Bromide
• MFCD08061392
• CS-0135277
• 40258-78-4
• FS-4056
• EN300-4285575
• 1-Bromoethyl Acetate (~90%)
• 1-BROMOETHYLACETATE
• (RS)-1-Acetoxyethyl Bromide; 1-Acetoxyethyl Bromide; 1-Bromoethyl Acetate; alpha-Bromoethyl Acetate;

• MDL： MFCD08061392
• Inchi： 1S/C4H7BrO2/c1-3(5)7-4(2)6/h3H,1-2H3
• InChI Key： IIASCQBFNHWZBE-UHFFFAOYSA-N
• SMILES： BrC(C)OC(C)=O

Computed Properties

• Exact Mass: 165.96300
• Monoisotopic Mass: 165.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.48
• Boiling Point: 141.555 °C at 760 mmHg
• Flash Point: 141.555 °C at 760 mmHg
• Refractive Index: 1.451
• PSA: 26.30000
• LogP: 1.29040

1-Bromoethyl Acetate (~90%) Security Information

• Safety Instruction： 24/25